Cas no 332021-10-0 (4-benzyl-1-(2,5-dimethoxybenzenesulfonyl)piperidine)

4-Benzyl-1-(2,5-dimethoxybenzenesulfonyl)piperidine is a sulfonamide-derived piperidine compound featuring a benzyl substituent at the 4-position and a 2,5-dimethoxybenzenesulfonyl group at the 1-position. This structure imparts unique physicochemical properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The presence of the dimethoxybenzenesulfonyl moiety enhances its potential as a scaffold for designing protease inhibitors or receptor modulators, while the benzyl group offers versatility for further functionalization. Its well-defined synthetic pathway ensures high purity and reproducibility, critical for research applications. The compound's stability under standard conditions and compatibility with common organic solvents further support its utility in exploratory synthesis and pharmacological studies.

4-benzyl-1-(2,5-dimethoxybenzenesulfonyl)piperidine structure

332021-10-0 structure

Product name:4-benzyl-1-(2,5-dimethoxybenzenesulfonyl)piperidine

CAS No:332021-10-0

MF:C₂₀H₂₅NO₄S

MW:375.481804609299

CID:5871047

PubChem ID:1106578

4-benzyl-1-(2,5-dimethoxybenzenesulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

- 4-benzyl-1-((2,5-dimethoxyphenyl)sulfonyl)piperidine
- Piperidine, 1-[(2,5-dimethoxyphenyl)sulfonyl]-4-(phenylmethyl)-
- Oprea1_263510
- Oprea1_751204
- AKOS000595479
- F0376-0074
- 4-benzyl-1-(2,5-dimethoxybenzenesulfonyl)piperidine
- AG-690/12136422
- AB00043980-01
- CB07209
- 4-benzyl-1-[(2,5-dimethoxyphenyl)sulfonyl]piperidine
- VU0488317-1
- 332021-10-0
- BIM-0005079.P001
- SMSF0007828
- 4-benzyl-1-(2,5-dimethoxyphenyl)sulfonylpiperidine
- Z45517131
- CBMicro_004878
- CCG-311086
- Inchi： 1S/C20H25NO4S/c1-24-18-8-9-19(25-2)20(15-18)26(22,23)21-12-10-17(11-13-21)14-16-6-4-3-5-7-16/h3-9,15,17H,10-14H2,1-2H3
- InChI Key： RKSRMYFPYCLMNI-UHFFFAOYSA-N
- SMILES： N1(S(C2=CC(OC)=CC=C2OC)(=O)=O)CCC(CC2=CC=CC=C2)CC1

Computed Properties

Exact Mass: 375.15042945g/mol
Monoisotopic Mass: 375.15042945g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 26
Rotatable Bond Count: 6
Complexity: 518
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 64.2Å²

Experimental Properties

Density: 1?+-.0.06 g/cm3(Predicted)
Boiling Point: 540.7±60.0 °C(Predicted)
pka: -5.73±0.40(Predicted)

4-benzyl-1-(2,5-dimethoxybenzenesulfonyl)piperidine Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0376-0074-4mg	4-benzyl-1-(2,5-dimethoxybenzenesulfonyl)piperidine	332021-10-0	90%+	4mg	$66.0	2023-07-28
Life Chemicals	F0376-0074-25mg	4-benzyl-1-(2,5-dimethoxybenzenesulfonyl)piperidine	332021-10-0	90%+	25mg	$109.0	2023-07-28
Life Chemicals	F0376-0074-40mg	4-benzyl-1-(2,5-dimethoxybenzenesulfonyl)piperidine	332021-10-0	90%+	40mg	$140.0	2023-07-28
Life Chemicals	F0376-0074-50mg	4-benzyl-1-(2,5-dimethoxybenzenesulfonyl)piperidine	332021-10-0	90%+	50mg	$160.0	2023-07-28
Life Chemicals	F0376-0074-10μmol	4-benzyl-1-(2,5-dimethoxybenzenesulfonyl)piperidine	332021-10-0	90%+	10μmol	$69.0	2023-07-28
Life Chemicals	F0376-0074-1mg	4-benzyl-1-(2,5-dimethoxybenzenesulfonyl)piperidine	332021-10-0	90%+	1mg	$54.0	2023-07-28
Life Chemicals	F0376-0074-2μmol	4-benzyl-1-(2,5-dimethoxybenzenesulfonyl)piperidine	332021-10-0	90%+	2μmol	$57.0	2023-07-28
Life Chemicals	F0376-0074-5mg	4-benzyl-1-(2,5-dimethoxybenzenesulfonyl)piperidine	332021-10-0	90%+	5mg	$69.0	2023-07-28
Life Chemicals	F0376-0074-3mg	4-benzyl-1-(2,5-dimethoxybenzenesulfonyl)piperidine	332021-10-0	90%+	3mg	$63.0	2023-07-28
Life Chemicals	F0376-0074-20μmol	4-benzyl-1-(2,5-dimethoxybenzenesulfonyl)piperidine	332021-10-0	90%+	20μmol	$79.0	2023-07-28